3-amino-2-fluoropropanoic acid

Description

3-Amino-2-fluoropropanoic acid is a fluorinated amino acid with the molecular formula C3H6FNO2 . It is also known by other names, including 2-Fluoro-β-alanine and α-fluoro-β-alanine . The compound has various applications in research, including isotope chemistry, metabolic studies, and chemical synthesis . Specifically, (2R)-3-Amino-2-fluoropropanoic Acid-13C3, a stable isotope analogue, is used to trace and analyze metabolic pathways and study protein structures .

This compound is of interest in metabolic studies, particularly in understanding the catabolism of the anti-cancer drug 5-Fluorouracil . The fluorine atom in 3-amino-2-fluoropropanoic acid can be used as a marker in 19F NMR spectroscopy, offering detailed information about the local chemical environment in protein studies . Furthermore, it can be incorporated into more complex molecules to study the effects of fluorinated amino acids on peptide conformation and reactivity . In materials science, this amino acid derivative is also studied for potential incorporation into bio-based polymers, which could affect their physical properties, and in the development of novel organofluorine compounds .

A similar compound is 2-amino-3-fluoropropanoic acid, which also has the molecular formula C3H6FNO2 .

• CAS No.: 3821-81-6
• Product Name: 3-amino-2-fluoropropanoic acid
• Molecular Formula: C3H6FNO2
• Molecular Weight: 107.08 g/mol
• IUPAC Name: 3-amino-2-fluoropropanoic acid
• Standard InChI: InChI=1S/C3H6FNO2/c4-2(1-5)3(6)7/h2H,1,5H2,(H,6,7)
• Standard InChIKey: OJQNRNQELNLWHH-UHFFFAOYSA-N
• SMILES: C(C(C(=O)O)F)N
• Canonical SMILES: C(C(C(=O)O)F)N
• Synonyms: 2-fluoro-beta-alanine; alpha-fluoro-beta-alanine; alpha-fluoro-beta-alanine hydrochloride; FBAL
• PubChem Compound: 13351
• Last Modified: Sep 14 2023